1-(Chloromethyl)-3-(2-ethoxyphenyl)bicyclo[1.1.1]pentane

• IUPAC Name: 1-(chloromethyl)-3-(2-ethoxyphenyl)bicyclo[1.1.1]pentane
• InChI: InChI=1S/C14H17ClO/c1-2-16-12-6-4-3-5-11(12)14-7-13(8-14,9-14)10-15/h3-6H,2,7-10H2,1H3
• InChI Key: DYEQJKMSAXBTMY-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1C23CC(C2)(C3)CCl
• Molecular Formula: C14H17ClO
• Molecular Weight: 236.73 g/mol

Description

Bicyclo[1.1.1]pentanes (BCPs) are bioisosteres of the phenyl ring. They have been used in drug discovery by pharmaceutical companies like Gilead Sciences, Hoffman-La Roche, Idorsia, Merck, Janssen Pharm., etc. The compound “1-(Chloromethyl)-3-(2-ethoxyphenyl)bicyclo[1.1.1]pentane” is a derivative of BCP.

Molecular Structure Analysis

BCPs are C(sp3)-rich bicyclic hydrocarbon scaffolds. They play an increasingly high-profile role as saturated bioisosteres of benzenoids in medicinal chemistry and crop science.

Chemical Reactions Analysis

The chemical installation of the BCP unit into a chemical entity remains a significant challenge. A new approach for the installation of the BCP unit on the xanthate moiety by means of a radical exchange process has been presented.

Future Directions

The use of BCPs in drug discovery is expected to increase, given their role as bioisosteres of the phenyl ring. The development of practical reactions for the synthesis of BCPs should ease the transition of BCP-containing bioactive compounds to clinical candidates, and subsequently to drugs.